Cas no 5334-35-0 (6-chloro-1-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one)

6-chloro-1-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one structure
5334-35-0 structure
Product Name:6-chloro-1-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
CAS No:5334-35-0
MF:C6H5ClN4O
MW:184.583099126816
MDL:MFCD16817399
CID:1040119
PubChem ID:135484677
Update Time:2025-04-20

6-chloro-1-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 6-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4(7H)-one
    • 6-chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
    • 6-chloro-1-methyl-2H-pyrazolo[3,4-d]pyrimidin-4-one
    • 6-Chlor-1-methyl-1,5-dihydro-pyrazolo[3,4-d]pyrimidin-4-on
    • 6-chloro-1-methyl-1,2-dihydro-4h-pyrazolo[3,4-d]pyrimidin-4-one
    • 6-chloro-1-methyl-1,5-dihydro-pyrazolo[3,4-d]pyrimidin-4-one
    • 6-chloro-1-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
    • AC1L57E9
    • AC1Q3HAG
    • AC1Q40F5
    • CTK4J7677
    • NSC1406
    • SureCN3424725
    • 6-CHLORO-1-METHYL-1H-PYRAZOLO[3,4-D]PYRIMIDIN-4-OL
    • ZEOTVBXCUMNWLS-UHFFFAOYSA-N
    • 1378881-64-1
    • AKOS030705009
    • MFCD18793419
    • DTXSID10277266
    • J-518505
    • 6-CHLORO-1-METHYL-5H-PYRAZOLO[3,4-D]PYRIMIDIN-4-ONE
    • 6-Chloro-1-methyl-1h-pyrazolo[3,4-d]pyrimidin-4(2h)-one
    • DS-18448
    • 6-chloro-1-methyl-1,7-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one
    • DB-333381
    • NSC-1406
    • AKOS016006560
    • 5334-35-0
    • A870752
    • EN300-62623
    • SB16437
    • 4H-Pyrazolo[3,4-d]pyrimidin-4-one, 6-chloro-1,5-dihydro-1-methyl-
    • MFCD16817399
    • SY036659
    • AKOS015830632
    • AC2142
    • 6-Chloro-1-methyl-1H,4H,5H-pyrazolo-[3,4-d]pyrimidin-4-one
    • Z1373585854
    • SCHEMBL3424725
    • F8889-1778
    • CS-0187199
    • MDL: MFCD16817399
    • Inchi: 1S/C6H5ClN4O/c1-11-4-3(2-8-11)5(12)10-6(7)9-4/h2H,1H3,(H,9,10,12)
    • InChI Key: ZEOTVBXCUMNWLS-UHFFFAOYSA-N
    • SMILES: ClC1=NC2=C(C(N1)=O)C=NN2C

Computed Properties

  • Exact Mass: 184.01500
  • Monoisotopic Mass: 184.015189
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.3
  • XLogP3: 0.4

Experimental Properties

  • Density: 1.79
  • Boiling Point: 301.8℃ at 760 mmHg
  • Flash Point: 136.3°C
  • Refractive Index: 1.789
  • PSA: 63.57000
  • LogP: 0.31000

6-chloro-1-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-chloro-1-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one Pricemore >>

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